![molecular formula C87H121Br B8242818 7-Bromo-9,9,9',9',9'',9''-hexaoctyl-9H,9'H,9''H-2,2':7',2''-terfluorene](/img/structure/B8242818.png)
7-Bromo-9,9,9',9',9'',9''-hexaoctyl-9H,9'H,9''H-2,2':7',2''-terfluorene
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Description
7-Bromo-9,9,9',9',9'',9''-hexaoctyl-9H,9'H,9''H-2,2':7',2''-terfluorene is a useful research compound. Its molecular formula is C87H121Br and its molecular weight is 1246.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polyfluorene and Copolymers Synthesis
7-Bromo-9,9,9',9',9'',9''-hexaoctyl-9H,9'H,9''H-2,2':7',2''-terfluorene is a derivative of fluorene, a class of compounds explored for their application in creating polyfluorenes and copolymers. These materials have been researched for their solubility, electronic, and optical properties, contributing to advances in polymer science (Li et al., 2011).
Organic/Inorganic Semiconductor Hybrid Particles
Functionalized polyfluorenes, including derivatives like this compound, are crucial in the development of organic/inorganic semiconductor hybrid particles. These compounds contribute to the creation of high-quality inorganic nanocrystals with desirable emission properties, paving the way for advanced semiconductor technologies (de Roo et al., 2014).
Spiroconjugated Charge-Transfer Emission
Spiroconjugation is a phenomenon observed in fluorene derivatives, including those similar to this compound. This property is essential in understanding charge-transfer processes in these compounds, which significantly impacts their photophysical behavior and emission color tuning (Zhu et al., 2013).
Synthesis of Novel Polyester
A novel polyester derived from terfluorene, a compound closely related to this compound, has been synthesized. This polyester displays strong blue emission and shows potential for use in blue light-emitting diodes, highlighting the significance of terfluorene derivatives in optical applications (Beaupré et al., 2000).
Electrochemical Applications
The electrochemical reduction and immobilization of related compounds like 9-bromofluorene, a derivative of fluorene, demonstrate the potential of these materials in electrochemical applications. This research provides insights into the radical formation and reduction processes, which are valuable for developing new materials for electrochemical devices (Simonet & Jouikov, 2011).
Bifluorene-Based Conjugated Systems
The synthesis of bifluorene-based systems, related to this compound, has been explored for their unique optical properties. These systems demonstrate the influence of electron-donating and withdrawing groups on their optical characteristics, which is significant for developing new materials with tailored properties for various applications (Grisorio et al., 2006).
properties
IUPAC Name |
2-bromo-7-[7-(9,9-dioctylfluoren-2-yl)-9,9-dioctylfluoren-2-yl]-9,9-dioctylfluorene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C87H121Br/c1-7-13-19-25-31-39-57-85(58-40-32-26-20-14-8-2)79-46-38-37-45-73(79)74-52-47-68(63-80(74)85)69-48-53-75-76-54-49-70(65-82(76)86(81(75)64-69,59-41-33-27-21-15-9-3)60-42-34-28-22-16-10-4)71-50-55-77-78-56-51-72(88)67-84(78)87(83(77)66-71,61-43-35-29-23-17-11-5)62-44-36-30-24-18-12-6/h37-38,45-56,63-67H,7-36,39-44,57-62H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWCBNMMAWPKAGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1(C2=CC=CC=C2C3=C1C=C(C=C3)C4=CC5=C(C=C4)C6=C(C5(CCCCCCCC)CCCCCCCC)C=C(C=C6)C7=CC8=C(C=C7)C9=C(C8(CCCCCCCC)CCCCCCCC)C=C(C=C9)Br)CCCCCCCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C87H121Br |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1246.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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